Cas no 541502-27-6 (2-Benzoxazolepropanenitrile)
2-Benzoxazolepropanenitrile structure
Product Name:2-Benzoxazolepropanenitrile
CAS No:541502-27-6
MF:C10H8N2O
MW:172.18332195282
CID:1587822
Update Time:2024-09-12
2-Benzoxazolepropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Benzoxazolepropanenitrile
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- Inchi: 1S/C10H8N2O/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6H2
- InChI Key: KOMDQIMJQWGGTJ-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1CCC#N
Computed Properties
- Exact Mass: 172.06374
Experimental Properties
- Density: 1.210±0.06 g/cm3(Predicted)
- Melting Point: 86-88 °C
- Boiling Point: 328.4±25.0 °C(Predicted)
- PSA: 49.82
- pka: 1.25±0.10(Predicted)
2-Benzoxazolepropanenitrile Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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